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Compound of Interest

Compound Name: 2-Methyloxan-4-one

Cat. No.: B170226

In-Depth Technical Guide: Physical Properties of
2-Methyloxan-4-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 2-
Methyloxan-4-one, specifically its melting and boiling points. The information contained herein
is intended to support research and development activities where this compound is utilized.

Core Physical Properties

2-Methyloxan-4-one, also known by its synonym 2-methyltetrahydro-4H-pyran-4-one, is a
heterocyclic organic compound. An understanding of its physical properties is fundamental for
its application in chemical synthesis and pharmaceutical development.

Data Presentation

The experimentally determined and reported physical properties of 2-Methyloxan-4-one are
summarized in the table below.
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Property Value Conditions
Boiling Point 174.9 °C at 760 mmHg[1]
_ _ Not available (Liquid at room
Melting Point
temperature)
Appearance Clear, colorless liquid[1] Standard conditions

Note: While a specific melting point is not documented in the available literature, the
description of 2-Methyloxan-4-one as a liquid at room temperature indicates that its melting
point is below standard ambient temperature.

Experimental Protocols

The following sections detail the generalized experimental methodologies for the determination
of the boiling and melting points of a chemical substance like 2-Methyloxan-4-one.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and accurate method for determining the boiling point is through simple
distillation.

Apparatus:

Round-bottom flask

« Distillation head (still head)

e Condenser

e Receiving flask

e Thermometer

o Heating mantle or oil bath

» Boiling chips
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Procedure:

The liquid sample (2-Methyloxan-4-one) is placed in the round-bottom flask along with a
few boiling chips to ensure smooth boiling.

e The distillation apparatus is assembled. The thermometer is positioned in the distillation
head such that the top of the thermometer bulb is level with the side arm leading to the
condenser.

» The flask is gently heated. As the liquid boils, the vapor rises into the distillation head.

e The temperature is recorded when the vapor surrounds the thermometer bulb and a steady
stream of distillate is collected in the receiving flask. This stable temperature is the boiling
point of the liquid at the recorded atmospheric pressure.

Determination of Melting Point (Capillary Method)

Although 2-Methyloxan-4-one is a liquid at room temperature, the following is a standard
procedure for determining the melting point of a solid organic compound. This protocol would
be applicable if the compound were to be solidified at a lower temperature.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
e Capillary tubes (sealed at one end)

o Sample of the solid compound

Procedure:

o A small amount of the finely powdered solid sample is packed into the closed end of a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate. An initial rapid heating can be used to approximate
the melting point, followed by a slower, more precise heating rate (1-2 °C per minute) as the
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approximate melting point is approached.

* The melting range is observed and recorded. The range begins at the temperature where the
first drop of liquid appears (T1) and ends at the temperature where the entire solid has just
turned into a clear liquid (T2). For a pure compound, this range is typically narrow (0.5-2 °C).

Logical Relationships

The physical state of 2-Methyloxan-4-one is dependent on temperature. The following

diagram illustrates this relationship based on its known boiling point.
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Physical State Transitions of 2-Methyloxan-4-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-methyl-tetrahydropyran-4-one CAS 1193-20-0 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

 To cite this document: BenchChem. [Physical properties of 2-Methyloxan-4-one: melting
point, boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170226#physical-properties-of-2-methyloxan-4-one-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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